Cas no 2171609-23-5 (2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid)

• Product Name: 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid
• CAS No: 2171609-23-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6440561
• PubChem ID: 165584546
• Update Time: 2025-10-28

2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid
• EN300-1529839
• 2171609-23-5
• 2-[N-(2,2-dimethylpropyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]acetic acid

• Inchi： 1S/C28H34N2O5/c1-5-6-15-24(26(33)30(16-25(31)32)18-28(2,3)4)29-27(34)35-17-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h5,7-14,23-24H,1,6,15-18H2,2-4H3,(H,29,34)(H,31,32)
• InChI Key： VTAIWVGRXGQTGV-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC=C)C(N(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid

Research Brief on 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid (CAS: 2171609-23-5)

The compound 2-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidoacetic acid (CAS: 2171609-23-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a hex-5-enamidoacetic acid moiety, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its application as a building block in solid-phase peptide synthesis (SPPS), where its stability and reactivity under various conditions are being rigorously evaluated.

One of the key areas of investigation revolves around the compound's role in facilitating the synthesis of complex peptides with high yield and purity. Researchers have reported that the Fmoc-protected amino acid derivative, 2171609-23-5, exhibits excellent compatibility with standard SPPS protocols, enabling the efficient incorporation of non-natural amino acids into peptide chains. This property is particularly valuable in the development of therapeutic peptides, where structural diversity is often crucial for achieving desired biological activity. Recent publications highlight its use in the synthesis of peptide-based inhibitors targeting protein-protein interactions, a rapidly growing area in drug discovery.

In addition to its synthetic utility, studies have explored the physicochemical properties of 2171609-23-5, including its solubility, stability, and reactivity profile. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to characterize the compound and its derivatives. These investigations have revealed that the presence of the 2,2-dimethylpropyl group enhances the compound's lipophilicity, which may influence its pharmacokinetic properties when incorporated into larger peptide structures. Furthermore, the hex-5-enamidoacetic acid moiety provides a versatile handle for further functionalization, making it a valuable intermediate in medicinal chemistry.

Recent preclinical studies have also examined the biological activity of peptides incorporating 2171609-23-5. Preliminary results suggest that these peptides exhibit enhanced membrane permeability and target binding affinity compared to their counterparts synthesized using traditional amino acid derivatives. This finding has sparked interest in the potential application of 2171609-23-5 in the development of next-generation peptide therapeutics, particularly for targets that have been historically challenging to address with small molecules. Ongoing research aims to optimize the synthesis protocols and evaluate the therapeutic potential of these novel peptides in disease models.

Looking ahead, the compound 2171609-23-5 is poised to play a pivotal role in advancing peptide-based drug discovery. Its unique structural attributes and demonstrated utility in SPPS make it a valuable tool for researchers seeking to explore new chemical space in peptide design. Future studies are expected to delve deeper into its applications, including the development of peptide-drug conjugates and the exploration of its potential in targeted drug delivery systems. As the field continues to evolve, 2171609-23-5 represents a promising candidate for enabling breakthroughs in chemical biology and pharmaceutical sciences.